Cas no 1203655-75-7 (Benzenesulfonamide, 3-(aminomethyl)-5-chloro-N-(1,1-dimethylethyl)-, hydrochloride (1:1))
1203655-75-7 structure
Product Name:Benzenesulfonamide, 3-(aminomethyl)-5-chloro-N-(1,1-dimethylethyl)-, hydrochloride (1:1)
CAS No:1203655-75-7
MF:C11H18Cl2N2O2S
MW:313.243819713593
CID:2144770
Update Time:2023-11-19
Benzenesulfonamide, 3-(aminomethyl)-5-chloro-N-(1,1-dimethylethyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 5-aminomethyl-N-t-butyl-3-chloro-benzenesulfonamide hydrochloride
- CID 121006501
- Benzenesulfonamide, 3-(aminomethyl)-5-chloro-N-(1,1-dimethylethyl)-, hydrochloride (1:1)
-
- Inchi: 1S/C11H17ClN2O2S.ClH/c1-11(2,3)14-17(15,16)10-5-8(7-13)4-9(12)6-10;/h4-6,14H,7,13H2,1-3H3;1H
- InChI Key: IJQVHAIBTPVCSY-UHFFFAOYSA-N
- SMILES: ClC1C=C(CN)C=C(C=1)S(NC(C)(C)C)(=O)=O.Cl
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 346
- Topological Polar Surface Area: 80.6
Benzenesulfonamide, 3-(aminomethyl)-5-chloro-N-(1,1-dimethylethyl)-, hydrochloride (1:1) Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
1203655-75-7 (Benzenesulfonamide, 3-(aminomethyl)-5-chloro-N-(1,1-dimethylethyl)-, hydrochloride (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk